
A Comprehensive Technical Guide to the
Thermochemical Properties of 1-

Chlorohexadecane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Chlorohexadecane

Cat. No.: B1210310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the essential thermochemical

data for 1-chlorohexadecane (CAS No: 4860-03-1). The following sections detail its key

physical and thermochemical properties, outline the experimental methodologies used for their

determination, and present a logical workflow for the acquisition and application of such data in

research and development.

Core Thermochemical and Physical Data of 1-
Chlorohexadecane
1-Chlorohexadecane is a long-chain alkyl halide with the chemical formula C₁₆H₃₃Cl. Accurate

thermochemical data is crucial for its application as a chemical intermediate, in the synthesis of

surfactants and pharmaceuticals, and in materials science. A summary of its key physical and

thermochemical properties is presented below.

Physical Properties
The fundamental physical properties of 1-chlorohexadecane are summarized in Table 1.

These values are essential for handling, storage, and process design.

Table 1: Physical Properties of 1-Chlorohexadecane
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Property Value Source(s)

Molecular Weight 260.89 g/mol [1][2]

Melting Point 8 - 17.9 °C [3][4][5]

Boiling Point 321.8 - 322 °C [3][4][5]

Density 0.860 - 0.865 g/mL at 25 °C [3][4][5]

Refractive Index 1.449 - 1.4503 at 20 °C [4][6]

Vapor Pressure 1.7 hPa at 140 °C [5]

Flash Point 136 °C [4][5]

Autoignition Temperature 220 °C [5]

Thermochemical Properties
The thermochemical data for 1-chlorohexadecane, including enthalpy, entropy, and heat

capacity, are critical for understanding its energetic behavior in chemical reactions and phase

transitions. The NIST/TRC Web Thermo Tables provide critically evaluated data over a range of

temperatures.[7]

Table 2: Enthalpy, Entropy, and Heat Capacity of 1-Chlorohexadecane
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Property Phase
Temperature Range
(K)

Source(s)

Enthalpy
Liquid (in equilibrium

with Gas)
250 - 750 [7]

Ideal Gas 200 - 1500 [7]

Entropy
Liquid (in equilibrium

with Gas)
250 - 750 [7]

Ideal Gas 200 - 1500 [7]

Heat Capacity at

Saturation Pressure

Liquid (in equilibrium

with Gas)
250 - 750 [7]

Heat Capacity at

Constant Pressure
Ideal Gas 200 - 1500 [7]

Enthalpy of

Vaporization
Liquid to Gas 255 - 767.3 [7][8]

A specific value for the heat of vaporization is reported as 54.1 kJ/mol.[6]

Experimental Methodologies for Thermochemical
Data Determination
The determination of the thermochemical properties of organic compounds like 1-
chlorohexadecane relies on a suite of well-established experimental techniques. While

specific protocols for this compound are not extensively detailed in publicly available literature,

the following sections describe the general methodologies employed for such measurements.

Enthalpy of Formation
The standard enthalpy of formation (ΔfH°) is a fundamental thermodynamic property. For

organic compounds, it is often determined indirectly through the enthalpy of combustion.

Combustion Calorimetry: This technique involves the complete combustion of a known mass of

the substance in a high-pressure oxygen atmosphere within a device called a bomb

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://wtt-pro.nist.gov/error_500.html
https://webbook.nist.gov/cgi/inchi?ID=C4860031&Mask=4
https://m.chemicalbook.com/ProductMSDSDetailCB4206260_EN.htm
https://www.benchchem.com/product/b1210310?utm_src=pdf-body
https://www.benchchem.com/product/b1210310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


calorimeter.[9] The heat released during the combustion is measured by the temperature

change of the surrounding water bath. The standard enthalpy of combustion (ΔcH°) is then

calculated. The enthalpy of formation can be derived using Hess's law, by applying the known

standard enthalpies of formation of the combustion products (CO₂ and H₂O).[10] For chlorine-

containing compounds, the formation of hydrochloric acid in the final state must also be

accounted for.

Heat Capacity
The specific heat capacity (cₚ) of a substance is the amount of heat required to raise the

temperature of a unit mass by one degree.

Differential Scanning Calorimetry (DSC): DSC is a widely used technique for measuring the

heat capacity of liquids and solids.[11][12] A sample and a reference material are subjected to

a controlled temperature program (heating or cooling at a constant rate). The difference in heat

flow required to maintain the sample and reference at the same temperature is measured. This

differential heat flow is directly proportional to the heat capacity of the sample.[11] The

measurement involves heating the sample pan, a reference pan, and a pan containing the

sample, and comparing the heat flow signals.[11]

Enthalpy of Vaporization
The enthalpy of vaporization (ΔvapH) is the heat required to transform a given quantity of a

substance from a liquid into a gas at a given pressure.

Gas Chromatography (GC): Gas chromatography can be utilized to determine vapor pressures,

from which the enthalpy of vaporization can be calculated using the Clausius-Clapeyron

equation.[13][14] In this method, the retention time of the compound on a chromatographic

column is measured at different temperatures. The vapor pressure is related to the retention

time, and a plot of the natural logarithm of vapor pressure versus the inverse of the absolute

temperature yields a straight line with a slope proportional to the enthalpy of vaporization.[14]

[15]

Logical Workflow for Thermochemical Data Analysis
The determination and application of thermochemical data for a compound like 1-
chlorohexadecane follows a logical progression. The following diagram illustrates a typical
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workflow from initial substance characterization to the final application of the data in research

and development.

Data Acquisition

Data Processing and Analysis

Application

Compound Identification and Purification

Physical Property Measurement
(Melting Point, Boiling Point, Density)

Calorimetric Experiments
(DSC, Combustion Calorimetry)

Vapor Pressure Measurement
(e.g., Gas Chromatography)

Calculation of Heat CapacityCalculation of Enthalpy of Combustion Calculation of Enthalpy of Vaporization

Determination of EntropyDerivation of Enthalpy of Formation

Chemical Process Simulation and Design Reaction Mechanism and Kinetics Studies

Safety Hazard Assessment Drug Formulation and Stability Analysis

Click to download full resolution via product page

Thermochemical Data Workflow

This workflow begins with the fundamental step of ensuring the purity of the 1-
chlorohexadecane sample, followed by the experimental determination of its physical and
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thermochemical properties. The raw experimental data is then processed to calculate key

thermodynamic quantities. Finally, this validated data is applied in various fields, including

chemical engineering, reaction kinetics, safety assessments, and pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1210310#thermochemical-data-for-1-
chlorohexadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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